Cas no 34921-74-9 (Benzoic acid,2-amino-5-cyano-3-ethyl-)

• Product Name: Benzoic acid,2-amino-5-cyano-3-ethyl-
• CAS No: 34921-74-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 295206
• Update Time: 2024-01-27

Benzoic acid,2-amino-5-cyano-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-cyano-3-ethyl-
• Benzoic acid, 2-amino-5-cyano-3-ethyl- (9CI)

• Inchi： 1S/C10H10N2O2/c1-2-7-3-6(5-11)4-8(9(7)12)10(13)14/h3-4H,2,12H2,1H3,(H,13,14)
• InChI Key： SGUJJNTURMLHNJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=CC(CC)=C1N

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• PSA: 87.11